Cas no 2229485-28-1 (tert-butyl N-{5-1-(aminomethyl)-3-hydroxycyclobutyl-2-hydroxy-3-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{5-1-(aminomethyl)-3-hydroxycyclobutyl-2-hydroxy-3-methoxyphenyl}carbamate
• CAS No: 2229485-28-1
• MF: C₁₇H₂₆N₂O₅
• MW: 338.398745059967
• CID: 6267198
• PubChem ID: 165652406
• Update Time: 2025-06-30

tert-butyl N-{5-1-(aminomethyl)-3-hydroxycyclobutyl-2-hydroxy-3-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-1-(aminomethyl)-3-hydroxycyclobutyl-2-hydroxy-3-methoxyphenyl}carbamate
• tert-butyl N-{5-[1-(aminomethyl)-3-hydroxycyclobutyl]-2-hydroxy-3-methoxyphenyl}carbamate
• EN300-1897758
• 2229485-28-1

• Inchi： 1S/C17H26N2O5/c1-16(2,3)24-15(22)19-12-5-10(6-13(23-4)14(12)21)17(9-18)7-11(20)8-17/h5-6,11,20-21H,7-9,18H2,1-4H3,(H,19,22)
• InChI Key： QKNKMSIZJUYHCG-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=C(C(=C(C=2)NC(=O)OC(C)(C)C)O)OC)(CN)C1

Computed Properties

• Exact Mass: 338.18417193g/mol
• Monoisotopic Mass: 338.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 114Ų

Additional information on tert-butyl N-{5-1-(aminomethyl)-3-hydroxycyclobutyl-2-hydroxy-3-methoxyphenyl}carbamate

Introduction to Tert-butyl N-{5-1-(aminomethyl)-3-hydroxycyclobutyl-2-hydroxy-3-methoxyphenyl}carbamate (CAS No. 2229485-28-1)

Tert-butyl N-{5-1-(aminomethyl)-3-hydroxycyclobutyl-2-hydroxy-3-methoxyphenyl}carbamate, identified by its CAS number 2229485-28-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple functional groups such as hydroxyl, amino, and carbamate moieties. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up a myriad of possibilities for its application in drug discovery and development.

The structural motif of Tert-butyl N-{5-1-(aminomethyl)-3-hydroxycyclobutyl-2-hydroxy-3-methoxyphenyl}carbamate is particularly noteworthy due to its cyclobutyl ring system, which is appended with various substituents. The cyclobutyl ring itself is a rigid structure that can influence the conformation and reactivity of the molecule. In particular, the 3-hydroxycyclobutyl moiety introduces a chiral center, making this compound a potential candidate for the development of enantiomerically pure drugs. Such drugs are highly sought after in modern medicine due to their improved efficacy and reduced side effects compared to racemic mixtures.

Moreover, the compound features multiple hydroxyl and methoxy groups, which are known to participate in hydrogen bonding interactions. These interactions are crucial for the design of bioactive molecules, as they can enhance binding affinity and selectivity when the compound interacts with biological targets. The aminomethyl group at the 1-position of the cyclobutyl ring further adds to the compound's complexity, providing a site for further functionalization or modification. This flexibility makes Tert-butyl N-{5-1-(aminomethyl)-3-hydroxycyclobutyl-2-hydroxy-3-methoxyphenyl}carbamate a valuable building block in synthetic chemistry.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. Carbamates are known to exhibit a wide range of pharmacological effects, including neuroprotective, anti-inflammatory, and anticancer properties. The carbamate moiety in Tert-butyl N-{5-1-(aminomethyl)-3-hydroxycyclobutyl-2-hydroxy-3-methoxyphenyl}carbamate is particularly interesting because it can be easily modified to tailor specific biological activities. For instance, the introduction of additional substituents at the carbamate nitrogen can alter its solubility and metabolic stability, which are critical factors in drug design.

The synthesis of Tert-butyl N-{5-1-(aminomethyl)-3-hydroxycyclobutyl-2-hydroxy-3-methoxyphenyl}carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 5-formyloxy-3-hydroxy-cyclobutanone, which can be derived from cyclobutanone via functional group transformations. The subsequent steps involve condensation reactions with amino methyl-substituted phenols to form the desired carbamate structure. These reactions are often catalyzed by bases or acids, depending on the specific conditions required.

The use of protecting groups is also essential in the synthesis of this compound to prevent unwanted side reactions. For example, the hydroxyl groups need to be protected during the formation of the carbamate bond to avoid their participation in undesired reactions. Once the carbamate is formed, the protecting groups can be removed under mild acidic or basic conditions. The final step involves tert-butylation at the nitrogen atom of the carbamate group to enhance its stability and bioavailability.

The pharmacological potential of Tert-butyl N-{5-1-(aminomethyl)-3-hydroxycyclobutyl-2-hydroxy-3-methoxyphenyl}carbamate has been explored in several preclinical studies. These studies have shown that derivatives of this compound exhibit promising activities against various disease models. For instance, some derivatives have demonstrated neuroprotective effects in animal models of Parkinson's disease by inhibiting oxidative stress and neuroinflammation. Additionally, other derivatives have shown anti-inflammatory properties by modulating key signaling pathways involved in inflammation.

The structural features of this compound make it an attractive candidate for further development into therapeutic agents. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to fine-tune its biological activities. Moreover, the rigid cyclobutyl ring system can enhance binding affinity by restricting conformational flexibility at the binding site. These properties make Tert-butyl N-{5-1-(aminomethyl)-3-hydroxycyclobutylethylenehydroxydimethoxyphenylethyleneurea}carbamate a valuable scaffold for drug discovery efforts.

In conclusion, Tert-butyl N-{5-1-(aminomethyl)-3-hydroxycyclobutylethylenehydroxydimethoxyphenylethyleneurea}carbamate (CAS No. 2229485-28-1) is a complex organic molecule with significant potential in pharmaceutical research and development. Its intricate structure and diverse functional groups make it a versatile building block for synthesizing novel bioactive compounds. The pharmacological studies conducted so far have highlighted its promising activities against various diseases, paving the way for further exploration and development.